Cas no 27347-88-2 (4,6-Dihydroxypyridine-2-carboxylic acid)

• Product Name: 4,6-Dihydroxypyridine-2-carboxylic acid
• CAS No: 27347-88-2
• MF: C₆H₅NO₄
• MW: 155.108201742172
• CID: 2128549
• PubChem ID: 54703482
• Update Time: 2024-03-01

4,6-Dihydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-4-hydroxy-6-oxo-2-Pyridinecarboxylic acid
• 4-hydroxy-6-oxo-1H-pyridine-2-carboxylic acid
• 4,6-DIHYDROXYPYRIDINE-2-CARBOXYLIC ACID
• 4-Hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylic acid
• 4,6-dihydroxypicolinic acid
• AB76498
• Z2028214371
• 1,4-Dihydro-6-hydroxy-4-oxo-2-pyridinecarboxylic acid
• 2-Pyridinecarboxylic acid, 1,6-dihydro-4-hydroxy-6-oxo-
• 4,6-Dihydroxypyridine-2-carboxylic acid

• Inchi： 1S/C6H5NO4/c8-3-1-4(6(10)11)7-5(9)2-3/h1-2H,(H,10,11)(H2,7,8,9)
• InChI Key： XLVJKDXPBUHZLA-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(C(=O)O)=C1)=O

Computed Properties

• Exact Mass: 155.02185764g/mol
• Monoisotopic Mass: 155.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6
• XLogP3: -0.7

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 712.6±60.0 °C at 760 mmHg
• Flash Point: 384.8±32.9 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

4,6-Dihydroxypyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids